13,14-dihydro-15-keto-tetranor Prostaglandin D2
13,14-dihydro-15-keto-tetranor Prostaglandin D2
A common metabolic pathway for several prostaglandins (PGs), including PGD2, involves the reduction of the double bond between C-13 and C-14 and oxidation of the hydroxyl group at C-15, producing 13,14-dihydro-15-keto PGs. The removal of four carbons at the α-terminus and oxidation of the terminal ω-carbon produces the abundant urinary metabolites, including tetranor-PGDM. 13,14-dihydro-15-keto-tetranor PGD2 is a potential metabolite of PGD2. It would be produced from the known metabolite 13,14-dihydro-15-keto PGD2 (Item No. 12610), which is a known agonist for the CRTH2/DP2 receptor.
Brand Name:
Vulcanchem
CAS No.:
1204116-69-7
VCID:
VC0155825
InChI:
InChI=1S/C16H26O5/c1-2-3-4-5-11(17)6-7-12-13(8-9-16(20)21)15(19)10-14(12)18/h12-13,15,19H,2-10H2,1H3,(H,20,21)/t12-,13-,15+/m1/s1
SMILES:
CCCCCC(=O)CCC1C(C(CC1=O)O)CCC(=O)O
Molecular Formula:
C16H26O5
Molecular Weight:
298.4
13,14-dihydro-15-keto-tetranor Prostaglandin D2
CAS No.: 1204116-69-7
Reference Standards
VCID: VC0155825
Molecular Formula: C16H26O5
Molecular Weight: 298.4
| CAS No. | 1204116-69-7 |
|---|---|
| Product Name | 13,14-dihydro-15-keto-tetranor Prostaglandin D2 |
| Molecular Formula | C16H26O5 |
| Molecular Weight | 298.4 |
| IUPAC Name | 3-[(1R,2R,5S)-5-hydroxy-3-oxo-2-(3-oxooctyl)cyclopentyl]propanoic acid |
| Standard InChI | InChI=1S/C16H26O5/c1-2-3-4-5-11(17)6-7-12-13(8-9-16(20)21)15(19)10-14(12)18/h12-13,15,19H,2-10H2,1H3,(H,20,21)/t12-,13-,15+/m1/s1 |
| Standard InChIKey | CIXGXJHOQWHINC-NFAWXSAZSA-N |
| SMILES | CCCCCC(=O)CCC1C(C(CC1=O)O)CCC(=O)O |
| Description | A common metabolic pathway for several prostaglandins (PGs), including PGD2, involves the reduction of the double bond between C-13 and C-14 and oxidation of the hydroxyl group at C-15, producing 13,14-dihydro-15-keto PGs. The removal of four carbons at the α-terminus and oxidation of the terminal ω-carbon produces the abundant urinary metabolites, including tetranor-PGDM. 13,14-dihydro-15-keto-tetranor PGD2 is a potential metabolite of PGD2. It would be produced from the known metabolite 13,14-dihydro-15-keto PGD2 (Item No. 12610), which is a known agonist for the CRTH2/DP2 receptor. |
| Synonyms | 9α-hydroxy-11,15-dioxo-2,3,4,5-tetranor-prostanoic acid |
| Reference | 1.Song, W.L.,Wang, M.,Ricciotti, E., et al. Tetranor PGDM, an abundant urinary metabolite reflects biosynthesis of prostaglandin D2 in mice and humans. The Journal of Biological Chemisty 283(2), 1179-1188 (2008). |
| PubChem Compound | 44600450 |
| Last Modified | Nov 11 2021 |
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